Cas no 78448-46-1 (1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, cis- (9CI))

• Product Name: 1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, cis- (9CI)
• CAS No: 78448-46-1
• MF: C₁₀H₂₀S₃
• MW: 236.460799217224
• CID: 553140
• PubChem ID: 53471922
• Update Time: 2025-04-19

1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trithiolane,3,5-bis(2-methylpropyl)-, cis- (9CI)
• CIS-3,5-BIS(2-METHYLPROPYL)-1,2,4-TRITHIOLANE
• (3R,5S)-3,5-Bis(2-methylpropyl)-1,2,4-trithiolane
• DTXSID70703793
• 78448-46-1

• Inchi： 1S/C10H20S3/c1-7(2)5-9-11-10(13-12-9)6-8(3)4/h7-10H,5-6H2,1-4H3/t9-,10+
• InChI Key： KDWIVNVANGCLCA-AOOOYVTPSA-N
• SMILES： S1[C@H](CC(C)C)SS[C@@H]1CC(C)C

Computed Properties

• Exact Mass: 236.073
• Monoisotopic Mass: 236.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9A^2
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes Trithiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithiolanes